Cas no 1214352-85-8 (2',2-Difluoro-3-iodobiphenyl)

• Product Name: 2',2-Difluoro-3-iodobiphenyl
• CAS No: 1214352-85-8
• MF: C₁₂H₇F₂I
• MW: 316.085262537003
• CID: 4998411
• Update Time: 2025-06-20

2',2-Difluoro-3-iodobiphenyl Chemical and Physical Properties

Names and Identifiers

• 2',2-difluoro-3-iodobiphenyl
• 2',2-Difluoro-3-iodobiphenyl

• Inchi： 1S/C12H7F2I/c13-10-6-2-1-4-8(10)9-5-3-7-11(15)12(9)14/h1-7H
• InChI Key： DVVGQOIPOGROBO-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(=C1F)C1C=CC=CC=1F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 210
• XLogP3: 4.4
• Topological Polar Surface Area: 0

Additional information on 2',2-Difluoro-3-iodobiphenyl

Professional Introduction to Compound with CAS No. 1214352-85-8 and Product Name: 2',2-Difluoro-3-iodobiphenyl

The compound with the CAS number 1214352-85-8 and the product name 2',2-Difluoro-3-iodobiphenyl represents a significant advancement in the field of synthetic chemistry and pharmaceutical research. This compound, characterized by its unique biphenyl core structure modified with fluorine and iodine substituents, has garnered considerable attention due to its versatile applications in medicinal chemistry and material science. The presence of both fluorine and iodine atoms imparts distinct electronic and steric properties, making it a valuable intermediate in the synthesis of complex molecules.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel therapeutic agents derived from halogenated aromatic compounds. Among these, biphenyl derivatives have emerged as a prominent class of molecules due to their ability to modulate biological pathways effectively. The specific substitution pattern in 2',2-Difluoro-3-iodobiphenyl enhances its reactivity, enabling it to serve as a crucial building block in the construction of pharmacophores. This compound's utility extends beyond drug discovery, finding applications in the synthesis of advanced materials such as organic semiconductors and liquid crystals.

One of the most compelling aspects of 2',2-Difluoro-3-iodobiphenyl is its role in cross-coupling reactions, which are fundamental to modern organic synthesis. The iodine atom at the 3-position facilitates palladium-catalyzed coupling reactions, allowing for the introduction of diverse functional groups at other positions on the biphenyl ring. This flexibility is particularly valuable in medicinal chemistry, where precise molecular modifications are often required to optimize biological activity. Recent studies have highlighted its use in constructing heterocyclic scaffolds, which are prevalent in many bioactive compounds.

The incorporation of fluorine atoms into the biphenyl structure is another key feature that contributes to the compound's appeal. Fluorine is renowned for its ability to influence molecular properties such as metabolic stability, lipophilicity, and binding affinity. In 2',2-Difluoro-3-iodobiphenyl, the electron-withdrawing nature of fluorine helps to fine-tune the electronic distribution across the molecule, which can be critical for achieving desired pharmacological effects. This has led to its incorporation into numerous drug candidates targeting various diseases, including oncology and neurodegenerative disorders.

Advances in computational chemistry have further enhanced the utility of 2',2-Difluoro-3-iodobiphenyl by enabling more accurate predictions of its reactivity and interaction with biological targets. Molecular modeling studies have revealed that this compound can adopt multiple conformations depending on its environment, providing insights into how it might behave within a cellular context. Such information is invaluable for rational drug design, allowing researchers to predict off-target effects and optimize lead compounds more efficiently.

The synthesis of 2',2-Difluoro-3-iodobiphenyl itself presents an interesting challenge due to the need for precise control over regioselectivity during functionalization. Modern synthetic methodologies have addressed this by employing transition metal catalysts that promote selective transformations while minimizing unwanted side reactions. For instance, palladium-based catalysts have been widely used to facilitate iodination and fluorination steps under mild conditions, ensuring high yields and purity.

In conclusion, 2',2-Difluoro-3-iodobiphenyl (CAS No. 1214352-85-8) stands out as a versatile intermediate with broad applications in pharmaceutical research and material science. Its unique structural features enable participation in diverse chemical transformations, making it an indispensable tool for synthetic chemists. As our understanding of molecular interactions continues to evolve, compounds like this are poised to play an increasingly critical role in the development of next-generation therapeutics and advanced materials.